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Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide provides a detailed elucidation of the molecular structure of
Suzetrigine (VX-548), a first-in-class, non-opioid analgesic. It addresses a common point of
inquiry regarding a "phenol" moiety and clarifies the correct chemical classification based on its
established structure. The document further details its mechanism of action, physicochemical
properties, and relevant experimental insights for a comprehensive understanding.

Elucidation of the Suzetrigine Molecular Structure: A
Correction on the "Phenol" Terminology

A critical point of clarification regarding the molecular structure of Suzetrigine is the absence of
a phenol group. Phenols are characterized by a hydroxyl (-OH) group directly bonded to an
aromatic ring. In contrast, Suzetrigine contains a methoxyphenyl group, where a methoxy (-
OCH3) group is attached to the phenyl ring. This distinction is fundamental to its chemical
properties and molecular interactions. The correct chemical name for Suzetrigine is 4-
[[(2R,3S,4S,5R)-3-(3,4-Difluoro-2-methoxyphenyl)-4,5-dimethyl-5-(trifluoromethyl)oxolane-2-
carbonyllamino]pyridine-2-carboxamide[1][2][3][4].
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The core of the Suzetrigine molecule is a substituted tetrahydrofuran (oxolane) ring[3]. Key
features of its molecular architecture include:

A Tetrahydrofuran (Oxolane) Core: This five-membered heterocyclic ring forms the central
scaffold of the molecule.

o ATrifluoromethyl Group: Attached at position 5 of the oxolane ring, this group is known to
enhance metabolic stability and lipophilicity[3].

» A 3,4-Difluoro-2-methoxyphenyl Moiety: This functional group, located at position 3 of the
oxolane ring, plays a crucial role in the molecule's selectivity through hydrophobic and
electrostatic interactions with its target[3].

o A Pyridine Carboxamide Group: This component is essential for the molecule's overall
conformation and binding affinity.

The stereochemistry of the chiral centers on the oxolane ring is defined as (2R,3S,4S,5R),
which is critical for its specific biological activity[1][5].

Physicochemical and Identification Data

The following table summarizes the key quantitative data and identifiers for Suzetrigine.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.smolecule.com/products/s11251493
https://www.smolecule.com/products/s11251493
https://www.smolecule.com/products/s11251493
https://en.wikipedia.org/wiki/Suzetrigine
https://precision.fda.gov/ginas/app/ui/substances/aee33bca-8219-4c16-89ed-c73f65afe9a9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

C21H20FsN304[1][2][4][5]

Molecular Weight 473.400 g-mol=[1][2][4][5]
4-[[(2R,3S,4S,5R)-3-(3,4-Difluoro-2-
methoxyphenyl)-4,5-dimethyl-5-

UPAC Name (trifIuorZieth;//I))oxolane—z- '
carbonyl]lamino]pyridine-2-carboxamide[1][3][4]

CAS Number 2649467-58-1[1][3]

DrugBank Accession DB18927[1]

PubChem CID 156445116[1]

Appearance White to off-white solid[2]

Solubility Practically insoluble in water[2]

InChl Key XSQUJIFKRXZMOKA-PAFIKIDNSA-N[1][3][4][5]

Mechanism of Action: A Structure-Activity

Relationship

Suzetrigine is a potent and highly selective inhibitor of the voltage-gated sodium channel

NaV1.8[1][6][7][8][9]. These channels are predominantly expressed in the peripheral

nociceptive neurons of the dorsal root ganglia[1][6]. The unique molecular structure of

Suzetrigine allows it to bind with high affinity to the voltage-sensing domain 2 (VSD2) of the

NaV1.8 channel[2][6][8][9]. This binding occurs via a novel allosteric mechanism, stabilizing the

channel in its closed state and resulting in tonic inhibition[1][8][9].

This selective, peripherally restricted action prevents the transmission of pain signals to the

central nervous system, thereby providing analgesia without the addictive potential associated

with opioids[1][6]. The selectivity for NaV1.8 is remarkable, with a reported affinity over 3,100

times greater than for other voltage-gated sodium channels[1].
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Visualizations of Molecular Structure and Signaling
Pathway

The following diagrams illustrate the core molecular structure of Suzetrigine and its mechanism
of action.

Suzetrigine Core Structure

»Gyridine Carboxamide Groua
Getrahydrofuran (Oxolane) RinH%,4-Diflu0r0-2-methoxyphenyl Groua
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Core Functional Groups of the Suzetrigine Molecule.
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Simplified Signaling Pathway of Suzetrigine's Analgesic Action.

Experimental Protocols: An Overview of Clinical
Evaluation

The efficacy and safety of Suzetrigine have been evaluated in multiple clinical trials. The pivotal
Phase 3 trials involved patients with moderate to severe acute pain following abdominoplasty
and bunionectomy[1][10][11].

General Trial Design:
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» Study Type: Randomized, double-blind, placebo- and active-controlled trials[1][12].
» Patient Population: Adults with moderate to severe postoperative pain[11][12].

« Intervention: Oral administration of Suzetrigine, with an initial loading dose followed by
maintenance doses[12].

o Comparators: Placebo and a combination of hydrocodone/acetaminophen[12].

e Primary Endpoint: The time-weighted sum of the pain intensity difference from baseline over
48 hours (SPID48)[10][12].

Key Pharmacokinetic and Pharmacodynamic Assessments:

e Pharmacokinetics: Parameters such as half-life, volume of distribution, and clearance were
determined. Suzetrigine is primarily metabolized by CYP3A[7].

e Pharmacodynamics: The relationship between drug concentration and analgesic effect was
evaluated, with a focus on the onset and duration of pain relief[10].

The results from these trials demonstrated that Suzetrigine was significantly more effective
than placebo in reducing acute pain[1][10][11]. While not showing superiority to the opioid
comparator in all measures, it presented a favorable safety profile with no evidence of addictive
potential[1][8][9][12].

Disclaimer: This document is intended for informational purposes for a scientific audience and
is not a substitute for professional medical advice. The information is based on publicly
available data as of the time of writing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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